Cas no 2813308-39-1 ((5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid)

• Product Name: (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid
• CAS No: 2813308-39-1
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5290058
• Update Time: 2026-03-10

(5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.4]octane-2,8-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (8S)-
• (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid

• Inchi： 1S/C12H20N2O4/c1-11(2,3)18-10(17)14-6-12(7-14)5-13-4-8(12)9(15)16/h8,13H,4-7H2,1-3H3,(H,15,16)/t8-/m0/s1
• InChI Key： CJLPPRCRWGZAHJ-QMMMGPOBSA-N
• SMILES： C1C2([C@H](C(O)=O)CNC2)CN1C(OC(C)(C)C)=O

Additional information on (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid

Introduction to (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic Acid (CAS No. 2813308-39-1)

(5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid, with the CAS number 2813308-39-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic amino acids, which are known for their unique structural and functional properties. The presence of both tert-butoxycarbonyl (Boc) and azaspiro structures makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of peptidomimetics and protease inhibitors.

The significance of this compound lies in its ability to serve as a building block for the construction of intricate molecular frameworks. The spirocyclic core, characterized by a nitrogen atom linking two cyclic structures, imparts rigidity and stability to the molecule, which is often desirable in drug design. Additionally, the Boc group provides an essential protecting group for carboxylic acid functionalities, allowing for selective modifications during synthetic pathways.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and resistance to enzymatic degradation. The compound (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid plays a crucial role in this context by providing a scaffold that can be modified to mimic peptide sequences while maintaining enhanced bioavailability.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The spirocyclic structure of (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid allows for precise tuning of binding interactions with target proteases, making it an invaluable tool in rational drug design.

Recent studies have demonstrated the utility of this compound in the development of novel inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue degradation and are implicated in various pathological conditions. The ability to incorporate specific side chains onto the spirocyclic core enables the creation of highly selective inhibitors that can modulate MMP activity without affecting other related enzymes.

The synthesis of (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid involves multiple steps, including asymmetric synthesis to establish the stereochemical integrity at the nitrogen center. This process typically requires advanced catalytic systems and chiral auxiliaries to achieve high enantioselectivity. The use of transition metal catalysts such as rhodium or iridium has been particularly effective in facilitating these transformations, leading to excellent yields and purity levels suitable for pharmaceutical applications.

In addition to its role in drug development, this compound has also been explored as a chiral ligand in asymmetric catalysis. The spirocyclic structure provides a stable platform for coordinating with transition metals, enabling the catalytic asymmetric synthesis of other complex molecules. This application is particularly valuable in industrial settings where enantiomerically pure compounds are required for pharmaceuticals and agrochemicals.

The growing body of research on spirocyclic compounds underscores their potential as versatile building blocks in organic synthesis. The unique structural features of these molecules offer opportunities for innovation across multiple disciplines, including medicinal chemistry, materials science, and catalysis. As synthetic methodologies continue to advance, it is anticipated that compounds like (5S)-2-tert-butoxycarbonyl-2,7-diazaspiro[3.4]octane-5-carboxylic acid will find even broader applications in future research and development efforts.

The future prospects for this compound are promising, with ongoing investigations aimed at expanding its synthetic utility and exploring new applications. Collaborative efforts between academia and industry are likely to drive further innovation, leading to the discovery of novel derivatives with enhanced properties. As our understanding of molecular interactions continues to evolve, compounds such as this will remain at the forefront of chemical research.